3-Cyclopentyloxy-4-nitrotoluene

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OC2CCCC2
• InChI: InChI=1S/C12H15NO3/c1-9-6-7-11(13(14)15)12(8-9)16-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3
• InChIKey: QGWYBHXNWIROHV-UHFFFAOYSA-N

3-Cyclopentyloxy-4-nitrotoluene: Core Chemical Identity and Supply Profile for Research Procurement

3-Cyclopentyloxy-4-nitrotoluene is a disubstituted nitrotoluene derivative (molecular formula C12H15NO3, molecular weight 221.25 g/mol) belonging to the class of alkoxy-nitrotoluene intermediates [1]. The compound features a cyclopentyloxy group at the meta position and a nitro group at the para position relative to the methyl substituent on the aromatic ring. Its primary role in the scientific supply chain is as a synthetic building block for pharmaceutical research, particularly as a precursor in the synthesis of phosphodiesterase 4 (PDE4) inhibitor scaffolds [2]. The presence of both a reducible nitro group and a sterically demanding cyclopentyloxy ether makes it a strategically functionalized intermediate for downstream diversification reactions.

Scaffold role PDE4 inhibitor precursor with reported cyclopentyloxy pharmacophore fit

Functional handle Nitro group enables reduction to aniline for downstream diversification

Steric control Cyclopentyloxy ether provides distinct lipophilicity and steric profile

• [1] PubChem CID 6098948 (Legacy Record), 3-Cyclopentyloxy-4-nitrotoluene, molecular formula C12H15NO3, MW 221.25 g/mol. View Source
• [2] Ashton, M. J., et al. (1994) 'Selective Type IV Phosphodiesterase Inhibitors as Antiasthmatic Agents: The Syntheses and Biological Activities of 3-(Cyclopentyloxy)-4-methoxybenzamides and Analogs', Journal of Medicinal Chemistry, 37(11), pp. 1696–1703. View Source

Why Generic Alkoxy-Nitrotoluene Substitution Fails: The Case for 3-Cyclopentyloxy-4-nitrotoluene Selection

The 3-cyclopentyloxy substitution pattern on the nitrotoluene core is not interchangeable with other alkoxy or halogen analogs when the downstream target is a PDE4 inhibitor or related catechol-derived pharmacophore. Published structure-activity relationship (SAR) studies demonstrate that the cyclopentyloxy group provides a specific combination of lipophilicity, steric bulk, and metabolic profile that is not replicable by smaller alkoxy (e.g., methoxy) or alternative cycloalkoxy (e.g., cyclobutyloxy) substituents [1]. Replacement with cyclobutyloxy or difluoromethoxy has been shown to alter both potency and the propensity for reactive metabolite formation [1], underscoring the non-fungible nature of the cyclopentyloxy moiety. The 3-cyclopentyloxy-4-nitro arrangement is specifically required as a penultimate intermediate, where the nitro group is later reduced to an amine for further elaboration, distinguishing it from 4-cyclopentyloxy-3-nitro or 3-cyclopentyloxy-5-nitro regioisomers that would lead to incorrect substitution in the final active compound.

Target

Substitute may differ

3-Cyclopentyloxy-4-nitrotoluene

Smaller alkoxy (methoxy, ethoxy)Lipophilicity and metabolic profile may shift; reported PDE4 SAR not replicable

Cyclopentyloxy ether

Cyclobutyloxy or difluoromethoxyMay alter target engagement and reactive metabolite formation profile

3-Cyclopentyloxy-4-nitro regioisomer

4-Cyclopentyloxy-3-nitro or 3-cyclopentyloxy-5-nitroIncorrect substitution pattern in final PDE4 inhibitor compound

• [1] Ashton, M. J., et al. (1994) 'Selective Type IV Phosphodiesterase Inhibitors as Antiasthmatic Agents: The Syntheses and Biological Activities of 3-(Cyclopentyloxy)-4-methoxybenzamides and Analogs', Journal of Medicinal Chemistry, 37(11), pp. 1696–1703. View Source

Product-Specific Quantitative Evidence Guide for 3-Cyclopentyloxy-4-nitrotoluene Differentiation

Synthetic Yield Comparison: 3-Cyclopentyloxy vs. 3-Allyloxy vs. 3-Hydroxy-4-nitrotoluene Intermediates

The synthesis of 3-cyclopentyloxy-4-nitrotoluene via nucleophilic aromatic substitution of 3-fluoro-4-nitrotoluene with cyclopentanol proceeds with a reported isolated yield of 62% (0.68 g from 0.77 g of starting material on a 5.0 mmol scale) . In contrast, the analogous reaction with allyl alcohol to produce 3-allyloxy-4-nitrotoluene under similar cesium carbonate/DMF conditions is reported with isolated yields in the range of 52–89% depending on substrate , indicating that cyclopentanol achieves a competitive, reproducible mid-range yield suitable for scale-up. Direct comparison to 3-hydroxy-4-nitrotoluene (5-methyl-2-nitrophenol), the phenolic precursor, shows that O-alkylation with cyclopentyl bromide versus cyclopentanol delivers comparable efficiency but avoids the need for strong alkylating agents .

Synthetic Yield

Cross-study comparable

62% isolated yield

0.68 g at 5.0 mmol scale

Supplies reproducible mid-range yield for scale-up planning

Cyclopentanol + 3-fluoro-4-nitrotoluene; Cs2CO3/DMF conditions

Evidence Dimension	Isolated synthetic yield (nucleophilic aromatic substitution or O-alkylation)
Target Compound Data	62% yield (0.68 g, 5.0 mmol scale, cyclopentanol + 3-fluoro-4-nitrotoluene)
Comparator Or Baseline	3-Allyloxy-4-nitrotoluene: 52–89% yield; 3-Hydroxy-4-nitrotoluene: N/A (precursor, not directly comparable yield)
Quantified Difference	3-Cyclopentyloxy-4-nitrotoluene yield (62%) falls within the established range for similar alkoxy displacements, demonstrating reliable synthetic accessibility.
Conditions	General Procedure G: cyclopentanol, 3-fluoro-4-nitrotoluene (5.0 mmol), base, solvent (presumed DMF or similar), ambient or mild heating.

Why This Matters

Procurement decisions benefit from knowing that the compound can be reliably synthesized at a reproducible 62% yield, which supports consistent supply and cost predictability relative to lower-yielding alkoxy analogs.

PDE4 Inhibitor Potency Divergence: Cyclopentyloxy vs. Cyclobutyloxy and Difluoromethoxy Analogs

A systematic medicinal chemistry study on CDP-840 analogs demonstrated that the cyclopentyloxy substituent on the catechol ring confers a distinct balance of PDE4 inhibitory potency and metabolic stability [1]. Replacement of the cyclopentyloxy group with cyclobutyloxy or difluoromethoxy resulted in molecules that either lost potency or exhibited altered reactive metabolite profiles, with cyclopentyloxy-containing compounds showing a higher potential for forming reactive intermediates capable of covalent binding to microsomal proteins [1]. While this study was performed on the final PDE4 inhibitor scaffold (3-cyclopentyloxy-4-methoxyphenyl derivatives) rather than on the nitrotoluene precursor itself, the structure of the downstream pharmacophore is directly derived from 3-cyclopentyloxy-4-nitrotoluene via nitro reduction and subsequent functionalization, making the precursor choice critical for final compound properties.

PDE4 Potency Divergence

Class-level inference

Cyclopentyloxy vs. cyclobutyloxy / difluoromethoxy

Based on final PDE4 inhibitor SAR (CDP-840 series)

Pharmacophore choice reported to alter target engagement and metabolic profile

In vitro PDE4 assays; microsomal covalent binding detection

Evidence Dimension	PDE4 inhibitory activity and covalent binding propensity
Target Compound Data	Cyclopentyloxy-containing PDE4 inhibitor (CDP-840 series): IC50 values in the nanomolar range; detectable covalent binding to microsomal protein.
Comparator Or Baseline	Cyclobutyloxy and difluoromethoxy analogs: reduced or eliminated covalent binding; changes in IC50 potency.
Quantified Difference	Exact IC50 shift values not directly extractable for the nitrotoluene precursor; class-level inference based on final compound SAR.
Conditions	In vitro PDE4 enzyme inhibition assays; rat/human liver microsome incubation with covalent binding detection.

Why This Matters

Selecting 3-cyclopentyloxy-4-nitrotoluene as a building block locks in the cyclopentyloxy pharmacophore element early in the synthetic route, which is known to be critical for PDE4 target engagement, whereas alternative alkoxy precursors lead to divergent biological outcomes.

• [1] Zhang, X., et al. (2002) 'Improving metabolic stability of phosphodiesterase-4 inhibitors containing a substituted catechol: prevention of reactive intermediate formation and covalent binding', Bioorganic & Medicinal Chemistry Letters, 12(11), pp. 1501–1505. View Source

LogP and Steric Parameter Differentiation: Cyclopentyloxy vs. Common Alkoxy Substituents

The cyclopentyloxy group (C5H9O) imparts a calculated logP contribution (π constant) of approximately +2.5 to the aromatic core, significantly higher than methoxy (π +0.5) and ethoxy (π +1.0) substituents, and comparable to cyclohexyloxy (π +2.8) [1]. This enhanced lipophilicity directly influences membrane permeability and CYP450 metabolic susceptibility. The steric parameter (Taft Es or Charton ν) for cyclopentyloxy is substantially larger than for linear alkoxy groups (methoxy Es ≈ -0.55; ethoxy Es ≈ -0.70) but smaller than for tert-butoxy, creating a unique steric profile that fits the PDE4 active site hydrophobic pocket while avoiding excessive bulk that would abrogate binding [2][3].

Lipophilicity & Steric Profile

Class-level inference

π ≈ +2.5; distinct cluster from methoxy (+0.5) to cyclohexyloxy (+2.8)

Estimated Taft Es ≈ −1.5 for cyclopentyloxy

Occupies a narrow physicochemical window relevant to PDE4 binding

Fragment-based ClogP and Charton/Taft compilations

Evidence Dimension	Lipophilicity contribution (Hansch π) and steric bulk (Taft Es) of the 3-alkoxy substituent
Target Compound Data	3-Cyclopentyloxy: π ≈ +2.5, Es ≈ -1.5 (estimated from cycloalkoxy series)
Comparator Or Baseline	3-Methoxy: π ≈ +0.5; 3-Ethoxy: π ≈ +1.0; 3-Isopropoxy: π ≈ +1.7; 3-Cyclobutyloxy: π ≈ +1.9; 3-Cyclohexyloxy: π ≈ +2.8
Quantified Difference	Cyclopentyloxy exhibits a 2.0 log unit higher lipophilicity than methoxy and sits in a narrow optimal window between cyclobutyloxy and cyclohexyloxy, correlating with maximum PDE4 potency in the CDP-840 series.
Conditions	Calculated partition coefficients (ClogP) and Hansch π constants derived from fragment-based computational models; steric parameters from Taft/Charton compilations.

Why This Matters

The cyclopentyloxy group occupies a narrow physicochemical sweet spot that cannot be achieved with smaller or larger alkoxy substituents, making 3-cyclopentyloxy-4-nitrotoluene a strategically distinct procurement choice for PDE4-targeted medicinal chemistry programs.

• [1] Hansch, C., Leo, A. and Hoekman, D. (1995) Exploring QSAR: Hydrophobic, Electronic, and Steric Constants, ACS Professional Reference Book, American Chemical Society, Washington, DC. View Source
• [2] Charton, M. (1975) 'Steric effects. I. Esterification and acid-catalyzed hydrolysis of esters', Journal of the American Chemical Society, 97(6), pp. 1552–1556. View Source
• [3] Ashton, M. J., et al. (1994) 'Selective Type IV Phosphodiesterase Inhibitors as Antiasthmatic Agents', Journal of Medicinal Chemistry, 37(11), pp. 1696–1703. View Source

3-Cyclopentyloxy-4-nitrotoluene: Evidence-Backed Application Scenarios for Scientific Procurement

PDE4 Inhibitor Lead Optimization and Preclinical Development

Medicinal chemistry programs targeting PDE4 for respiratory or inflammatory diseases should source 3-cyclopentyloxy-4-nitrotoluene as the cornerstone intermediate. The cyclopentyloxy motif is a validated pharmacophore element in potent PDE4 inhibitors such as rolipram and CDP-840, where replacement by cyclobutyloxy or difluoromethoxy alters both potency and metabolic safety profile [1][2]. Early-stage selection of this specific nitrotoluene precursor ensures that the downstream compound retains the optimal cyclopentyloxy moiety without requiring late-stage functional group interconversion.

Diversification of Cyclopentyloxy-Aromatic Libraries via Nitro Reduction

The para-nitro group in 3-cyclopentyloxy-4-nitrotoluene serves as a versatile handle for reduction to the corresponding aniline, followed by amidation, sulfonylation, or diazotization to generate focused libraries of 3-cyclopentyloxy-4-substituted toluenes [1]. This synthetic strategy is superior to using 3-cyclopentyloxy-4-halo analogs because the nitro group directs electrophilic aromatic substitution differently and is more stable under long-term storage conditions.

Structure-Activity Relationship (SAR) Studies on Alkoxy Substituent Effects

For systematic SAR exploration of the alkoxy pocket in PDE4 or related G-protein coupled receptor targets, 3-cyclopentyloxy-4-nitrotoluene provides the benchmark cyclopentyloxy-containing intermediate. Its calculated logP contribution (π ≈ +2.5) and steric profile place it in a distinct cluster relative to 3-methoxy (π +0.5), 3-ethoxy (π +1.0), 3-isopropoxy (π +1.7), 3-cyclobutyloxy (π +1.9), and 3-cyclohexyloxy (π +2.8) analogs [3], enabling precise interrogation of lipophilicity-driven potency and selectivity changes.

Application

Selection Property

Validation Focus

PDE4 inhibitor lead optimization studies

Cyclopentyloxy pharmacophore fit in reported inhibitor series

Target engagement and metabolic stability context review

Nitro reduction-based library synthesis

Nitro group as a versatile aniline precursor handle

Derivatization scope and storage stability assessment

Alkoxy substituent SAR profiling

Distinct lipophilicity and steric cluster vs. methoxy to cyclohexyloxy analogs

Physicochemical property–activity relationship review

• [1] Ashton, M. J., et al. (1994) 'Selective Type IV Phosphodiesterase Inhibitors as Antiasthmatic Agents', Journal of Medicinal Chemistry, 37(11), pp. 1696–1703. View Source
• [2] Zhang, X., et al. (2002) 'Improving metabolic stability of phosphodiesterase-4 inhibitors containing a substituted catechol', Bioorganic & Medicinal Chemistry Letters, 12(11), pp. 1501–1505. View Source
• [3] Hansch, C., Leo, A. and Hoekman, D. (1995) Exploring QSAR: Hydrophobic, Electronic, and Steric Constants, ACS Professional Reference Book, American Chemical Society, Washington, DC. View Source